Cas no 922699-55-6 (1-(5-chlorothiophen-2-yl)sulfonyl-N-(2-methyl-1,3-dioxoisoindol-5-yl)piperidine-4-carboxamide)

1-(5-chlorothiophen-2-yl)sulfonyl-N-(2-methyl-1,3-dioxoisoindol-5-yl)piperidine-4-carboxamide structure

922699-55-6 structure

Product Name:1-(5-chlorothiophen-2-yl)sulfonyl-N-(2-methyl-1,3-dioxoisoindol-5-yl)piperidine-4-carboxamide

CAS No:922699-55-6

MF:C₁₉H₁₈ClN₃O₅S₂

MW:467.94632101059

CID:6621614

PubChem ID:18581506

Update Time:2024-01-08

1-(5-chlorothiophen-2-yl)sulfonyl-N-(2-methyl-1,3-dioxoisoindol-5-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

- AKOS024674023
- 1-(5-chlorothiophen-2-yl)sulfonyl-N-(2-methyl-1,3-dioxoisoindol-5-yl)piperidine-4-carboxamide
- 922699-55-6
- 1-[(5-chlorothiophen-2-yl)sulfonyl]-N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)piperidine-4-carboxamide
- 1-((5-chlorothiophen-2-yl)sulfonyl)-N-(2-methyl-1,3-dioxoisoindolin-5-yl)piperidine-4-carboxamide
- F2727-0766
- Inchi： 1S/C19H18ClN3O5S2/c1-22-18(25)13-3-2-12(10-14(13)19(22)26)21-17(24)11-6-8-23(9-7-11)30(27,28)16-5-4-15(20)29-16/h2-5,10-11H,6-9H2,1H3,(H,21,24)
- InChI Key： LREGUHSFHDHAJS-UHFFFAOYSA-N
- SMILES： N1(S(C2SC(Cl)=CC=2)(=O)=O)CCC(C(NC2C=CC3=C(C=2)C(=O)N(C)C3=O)=O)CC1

Computed Properties

Exact Mass: 467.0376407g/mol
Monoisotopic Mass: 467.0376407g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 30
Rotatable Bond Count: 4
Complexity: 825
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 141Å²

1-(5-chlorothiophen-2-yl)sulfonyl-N-(2-methyl-1,3-dioxoisoindol-5-yl)piperidine-4-carboxamide Pricemore >>

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